Cas no 823802-40-0 (10H-Phenothiazine, 8-chloro-1,2-dimethoxy-)

• Product name: 10H-Phenothiazine, 8-chloro-1,2-dimethoxy-
• CAS No: 823802-40-0
• MF: C₁₄H₁₂ClNO₂S
• MW: 293.768581390381
• CID: 692797
• PubChem ID: 71418902

10H-Phenothiazine, 8-chloro-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 8-chloro-1,2-dimethoxy-
• 8-chloro-1,2-dimethoxy-10H-phenothiazine
• 823802-40-0
• DTXSID20838185

• Inchi： InChI=1S/C14H12ClNO2S/c1-17-10-4-6-12-13(14(10)18-2)16-9-7-8(15)3-5-11(9)19-12/h3-7,16H,1-2H3
• InChI Key： YXKVFDVBZDTCSX-UHFFFAOYSA-N
• SMILES： COC1=C(C2=C(C=C1)SC3=C(N2)C=C(C=C3)Cl)OC

Computed Properties

• Exact Mass: 293.0277275g/mol
• Monoisotopic Mass: 293.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų